3-[4-nitro-3-(trifluoromethyl)phenoxy]-N-[4-(trifluoromethyl)phenyl]thiophene-2-carboxamide

• IUPAC Name: 3-[4-nitro-3-(trifluoromethyl)phenoxy]-N-[4-(trifluoromethyl)phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H10F6N2O4S/c20-18(21,22)10-1-3-11(4-2-10)26-17(28)16-15(7-8-32-16)31-12-5-6-14(27(29)30)13(9-12)19(23,24)25/h1-9H,(H,26,28)
• InChI Key: YFQHOHHMTOZRTB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(F)(F)F)NC(=O)C2=C(C=CS2)OC3=CC(=C(C=C3)[N+](=O)[O-])C(F)(F)F
• Molecular Formula: C19H10F6N2O4S
• Molecular Weight: 476.4 g/mol
• CAS No.: 306977-63-9

Description

3-[4-nitro-3-(trifluoromethyl)phenoxy]-N-[4-(trifluoromethyl)phenyl]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C19H10F6N2O4S and its molecular weight is 476.35. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Crystal Structure Studies : Research has been conducted on compounds structurally related to 3-[4-nitro-3-(trifluoromethyl)phenoxy]-N-[4-(trifluoromethyl)phenyl]thiophene-2-carboxamide. For instance, the synthesis and crystal structure of diflunisal carboxamides, which are chemically similar, have been studied (Zhong et al., 2010).

• Chemical Synthesis and Characterization : There has been work on the synthesis of a series of related compounds, demonstrating the diverse chemical synthesis capabilities involving fluoro and nitro groups (Shukla & Chauhan, 2016).

• Polymer Research : The synthesis and performance study of related compounds in the development of transparent polyimide films have been explored. This has implications in material science and engineering, particularly in developing materials with specific optical and physical properties (Fu Ju-sun, 2010).

• Pharmacophore Mapping for Antimicrobial Agents : Some studies have been conducted on compounds with structural similarities, focusing on their potential as antimicrobial agents. This includes evaluating their activity against various bacterial strains, which is crucial in drug development and medicinal chemistry (Bąk et al., 2020).

• Applications in Polymer Science : There's significant interest in the use of related compounds in synthesizing novel polyamides and polyimides. These materials have applications in microelectronics due to their excellent solubility, thermal stability, and dielectric properties (Li et al., 2009).

Mechanism of Action

The trifluoromethyl group is a strong electron-withdrawing group, which can enhance the compound’s ability to bind to its targets, potentially increasing its potency . The nitro group can undergo various biochemical transformations, potentially leading to the formation of reactive species that can interact with different cellular targets .

The compound’s pharmacokinetics would likely be influenced by factors such as its lipophilicity, molecular size, and the presence of functional groups like the trifluoromethyl and nitro groups. These factors can affect the compound’s absorption, distribution, metabolism, and excretion (ADME), and thus its bioavailability .

The environmental factors that could influence the compound’s action include pH, temperature, and the presence of other substances that could interact with the compound. For example, the compound’s stability and reactivity could be affected by the pH of its environment .